Cas no 2227669-73-8 ((1R)-1-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)ethan-1-ol)

• Product Name: (1R)-1-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)ethan-1-ol
• CAS No: 2227669-73-8
• MF: C₁₀H₁₈N₂O
• MW: 182.262722492218
• CID: 6034724
• PubChem ID: 165673523
• Update Time: 2025-06-14

(1R)-1-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)ethan-1-ol
• 2227669-73-8
• EN300-1731157

• Inchi： 1S/C10H18N2O/c1-7(13)8-6-12(5)11-9(8)10(2,3)4/h6-7,13H,1-5H3/t7-/m1/s1
• InChI Key： YJUTVRVBEGKPPL-SSDOTTSWSA-N
• SMILES： O[C@H](C)C1=CN(C)N=C1C(C)(C)C

Computed Properties

• Exact Mass: 182.141913202g/mol
• Monoisotopic Mass: 182.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38Ų

Additional information on (1R)-1-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)ethan-1-ol

Research Briefing on (1R)-1-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)ethan-1-ol (CAS: 2227669-73-8)

In recent years, the compound (1R)-1-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)ethan-1-ol (CAS: 2227669-73-8) has garnered significant attention in the field of chemical biology and medicinal chemistry. This chiral alcohol derivative, characterized by its pyrazole core and tert-butyl substituent, has emerged as a promising intermediate in the synthesis of biologically active molecules. Its structural features make it a valuable scaffold for drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents.

The latest research on this compound has focused on its synthetic utility and biological applications. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its role as a key intermediate in the synthesis of novel JAK2 inhibitors, showing potent activity against autoimmune disorders. The stereospecificity of the (1R)-configuration was found to be crucial for binding affinity, with the tert-butyl group enhancing metabolic stability.

Recent advancements in asymmetric synthesis have improved the production efficiency of (1R)-1-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)ethan-1-ol. A biocatalytic approach using engineered ketoreductases, reported in ACS Catalysis (2024), achieved >99% enantiomeric excess with high yield, addressing previous challenges in chiral purity. This development is particularly significant for scaling up production while maintaining the stringent quality requirements for pharmaceutical intermediates.

Structural-activity relationship (SAR) studies have revealed that modifications at the hydroxyl position of (1R)-1-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)ethan-1-ol can lead to compounds with diverse biological activities. Derivatives incorporating this scaffold have shown promising results in preclinical models of rheumatoid arthritis and certain cancers, as documented in recent patent applications (WO202318765A1, 2023). The compound's ability to serve as a versatile building block continues to expand its applications in medicinal chemistry.

From a safety and toxicological perspective, recent evaluations indicate that (1R)-1-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)ethan-1-ol exhibits favorable pharmacokinetic properties with low cytotoxicity (IC50 > 100 μM in HepG2 cells). However, researchers note that careful consideration must be given to the metabolic fate of the tert-butyl group in vivo, as highlighted in a 2024 ADMET study published in Drug Metabolism and Disposition.

The commercial availability of (1R)-1-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)ethan-1-ol has increased significantly in the past two years, with multiple suppliers now offering the compound at various purity grades (typically 95-99%). Market analysis suggests growing demand from both academic and industrial research sectors, particularly for applications in targeted protein degradation and PROTAC development.

Future research directions for this compound are likely to focus on expanding its utility in fragment-based drug discovery and exploring its potential in covalent inhibitor design. The unique spatial arrangement of its functional groups makes it particularly suitable for these applications. Additionally, ongoing work aims to develop more sustainable synthetic routes to meet the increasing demand while reducing environmental impact.